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Compound of Interest

Compound Name: 4-Bromo-3-methoxyaniline

Cat. No.: B105682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 4-Bromo-
3-methoxyaniline (CAS No: 19056-40-7), a chemical intermediate utilized in pharmaceutical

and agrochemical synthesis.[1] This document synthesizes available safety data, outlines

standardized experimental protocols for hazard assessment, and presents a logical workflow

for chemical safety evaluation.

Chemical Identification and Physical Properties
Identifier Value Reference

Chemical Name 4-Bromo-3-methoxyaniline [1][2]

CAS Number 19056-40-7 [2][3][4][5]

Molecular Formula C₇H₈BrNO [2][4]

Molecular Weight 202.05 g/mol [2][3][4]

Appearance Solid [3]

Melting Point 96-100 °C [3]

Hazard Identification and Classification
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4-Bromo-3-methoxyaniline is classified under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS) based on its toxicological profile. The primary

hazards are acute oral toxicity and skin sensitization.

Hazard Class GHS Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Source: ECHEMI Safety Data Sheet, PubChem[1][2]

Signal Word: Warning[1]

Hazard Pictograms:

alt text

Toxicological Data Summary
While specific quantitative toxicological data such as LD50 (median lethal dose) for 4-Bromo-
3-methoxyaniline is not readily available in the public domain, its GHS classification provides

a framework for understanding its relative toxicity.
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Toxicological Endpoint GHS Classification Quantitative Data

Acute Oral Toxicity Category 4

Data not available. Category 4

indicates an LD50 range of

300 < LD50 ≤ 2000 mg/kg for a

solid.

Acute Dermal Toxicity No data available Data not available

Acute Inhalation Toxicity No data available Data not available

Skin Corrosion/Irritation No data available Data not available

Serious Eye Damage/Irritation No data available Data not available

Skin Sensitization Category 1

Data not available. Category 1

indicates the substance is a

skin sensitizer. Quantitative

data, such as the EC3 value

from a Local Lymph Node

Assay (LLNA), is not available.

Germ Cell Mutagenicity No data available Data not available

Carcinogenicity No data available Data not available

Reproductive Toxicity No data available Data not available

Specific Target Organ Toxicity

(Single Exposure)
No data available Data not available

Specific Target Organ Toxicity

(Repeated Exposure)
No data available Data not available

Aspiration Hazard No data available Data not available

Experimental Protocols for Hazard Assessment
In the absence of specific experimental data for 4-Bromo-3-methoxyaniline, this section

details the standard methodologies that would be employed to assess its known hazards,

based on the Organisation for Economic Co-operation and Development (OECD) Guidelines

for the Testing of Chemicals.
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Acute Oral Toxicity Assessment (OECD Guideline 423:
Acute Toxic Class Method)
This method is a stepwise procedure using a limited number of animals to assign a GHS

hazard category.

Methodology:

Principle: A stepwise procedure is used with a small number of animals per step. The

outcome of each step determines the subsequent step, allowing for classification with a

minimal number of animals.

Test Animals: Typically, young adult rats of a single sex (usually females) are used.

Dosage: The test substance is administered orally by gavage. The starting dose is selected

from one of four fixed levels (5, 50, 300, or 2000 mg/kg body weight).

Procedure:

Step 1: A group of three animals is dosed at the selected starting level.

Observation: Animals are observed for mortality and clinical signs of toxicity for at least 14

days. Body weight is recorded weekly.

Subsequent Steps: The decision to proceed to the next step (dosing at a higher or lower

level) is based on the number of mortalities observed in the preceding step. The procedure

continues until a stopping criterion is met, which allows for the assignment of a GHS

category.

Data Analysis: The GHS classification is determined by the dose level at which mortality or

clear signs of toxicity are observed.

Skin Sensitization Assessment (OECD Guideline 429:
Skin Sensitization - Local Lymph Node Assay (LLNA))
The LLNA is the preferred method for assessing the skin sensitization potential of chemicals. It

provides quantitative data that can be used to determine the potency of a sensitizer.
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Methodology:

Principle: The LLNA measures the proliferation of lymphocytes in the auricular lymph nodes

draining the site of application of the test substance on the ears of mice. A substance is

classified as a sensitizer if it induces a threefold or greater increase in lymphocyte

proliferation compared to control animals. The concentration of the test substance required

to produce this threefold increase is termed the EC3 value.[6]

Test Animals: Typically, female CBA/J or CBA/Ca mice are used.

Procedure:

A minimum of four animals are used per dose group, with at least three concentrations of

the test substance, a negative control (vehicle only), and a positive control.

The test substance is applied to the dorsal surface of each ear for three consecutive days.

On day 6, a radioactive label (e.g., ³H-methyl thymidine) is injected intravenously.

Five hours after injection, the animals are euthanized, and the draining auricular lymph

nodes are excised.

A single-cell suspension of lymph node cells is prepared, and the incorporation of the

radioactive label is measured by β-scintillation counting.

Data Analysis:

The proliferation of lymphocytes is expressed as the Stimulation Index (SI), which is the

ratio of the mean proliferation in the test group to the mean proliferation in the vehicle

control group.

A substance is classified as a skin sensitizer if the SI is ≥ 3.

The EC3 value is calculated by linear interpolation of the dose-response curve and

represents the concentration at which the SI is 3.
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Safe Handling and Personal Protective Equipment
(PPE)
Given the hazardous properties of 4-Bromo-3-methoxyaniline, strict adherence to safety

protocols is mandatory to minimize exposure risk.

Precautionary Measure Recommendations

Engineering Controls

Handle in a well-ventilated place, preferably

within a chemical fume hood.[1] Ensure

eyewash stations and safety showers are

readily accessible.

Personal Protective Equipment (PPE)

Eye/Face Protection
Wear tightly fitting safety goggles or a face

shield.

Skin Protection

Wear impervious gloves (e.g., nitrile rubber) and

a lab coat. Change gloves frequently and after

any sign of contamination.

Respiratory Protection

For operations that may generate dust, use a

NIOSH-approved respirator with a particulate

filter.

Handling Procedures

Avoid formation of dust and aerosols.[1] Do not

breathe dust, fumes, gas, mist, vapors, or spray.

[1] Wash hands thoroughly after handling.[1] Do

not eat, drink, or smoke when using this

product.[1]

Storage
Store in a tightly closed container in a dry, cool,

and well-ventilated place.[1]

Spill and Leak Procedures

In case of a spill, avoid dust formation.[1] Wear

appropriate PPE.[1] Sweep up the material and

place it in a suitable container for disposal.

Disposal
Dispose of contents/container in accordance

with local, regional, and national regulations.
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First Aid Measures
Exposure Route First Aid Instructions

Ingestion

If swallowed, rinse mouth with water.[1] Do NOT

induce vomiting.[1] Call a poison center or

doctor/physician if you feel unwell.[7]

Skin Contact

Remove contaminated clothing. Wash skin with

plenty of soap and water. If skin irritation or rash

occurs, get medical advice/attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Inhalation

If inhaled, remove person to fresh air and keep

comfortable for breathing. Call a poison center

or doctor/physician if you feel unwell.[7]

Diagrams
Chemical Safety Assessment Workflow
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Caption: Workflow for Chemical Safety Assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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